Cas no 1804184-07-3 (1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one
• CAS No: 1804184-07-3
• MF: C₁₂H₁₄Br₂O
• MW: 334.0469622612
• CID: 4979308
• Update Time: 2025-10-29

1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one

• Inchi： 1S/C12H14Br2O/c1-3-9-4-10(7-13)6-11(5-9)12(14)8(2)15/h4-6,12H,3,7H2,1-2H3
• InChI Key： UFJKZHQRZBFXPH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(CBr)C=C(CC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one (CAS: 1804184-07-3)

The compound 1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one (CAS: 1804184-07-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The following sections provide a comprehensive overview of the current state of research, highlighting key methodologies, results, and implications for future studies.

Recent studies have explored the synthetic pathways for 1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one, emphasizing its role as a versatile intermediate in the preparation of more complex bioactive molecules. Researchers have reported efficient methods for its synthesis, including bromination reactions and subsequent functionalization steps. These synthetic approaches have been optimized to yield high purity and scalability, which are critical for further pharmacological evaluations.

In terms of biological activity, preliminary investigations suggest that 1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one exhibits promising inhibitory effects on specific enzymatic targets. For instance, recent in vitro studies have demonstrated its potential as an inhibitor of certain kinases involved in inflammatory pathways. These findings are particularly relevant for the development of novel anti-inflammatory agents, although further in vivo studies are required to validate these effects and assess any potential toxicity.

Another area of interest is the compound's potential application in oncology. Early-stage research has indicated that derivatives of 1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one may interfere with cancer cell proliferation by targeting key signaling pathways. However, the exact mechanisms of action remain under investigation, and more detailed structural-activity relationship (SAR) studies are needed to optimize its efficacy and selectivity.

Despite these promising findings, several challenges remain. The stability and pharmacokinetic properties of 1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one require further characterization to ensure its suitability as a drug candidate. Additionally, the compound's potential off-target effects and metabolic fate in biological systems are areas that warrant thorough exploration. Addressing these gaps will be crucial for advancing this compound from the bench to the clinic.

In conclusion, 1-Bromo-1-(3-(bromomethyl)-5-ethylphenyl)propan-2-one represents a promising scaffold for the development of new therapeutic agents. Its synthetic accessibility and preliminary biological activity make it a valuable subject for further research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological profile, and exploring its potential in combination therapies. As the field progresses, this compound may emerge as a key player in the next generation of bioactive molecules.